![molecular formula C21H17ClN2O2 B2987487 4-{1-[(4-chlorobenzyl)oxy]-1H-1,3-benzimidazol-2-yl}phenyl methyl ether CAS No. 339009-75-5](/img/structure/B2987487.png)
4-{1-[(4-chlorobenzyl)oxy]-1H-1,3-benzimidazol-2-yl}phenyl methyl ether
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Description
Scientific Research Applications
Synthesis and Structural Analysis
- Benzimidazole derivatives, such as those involving ether bridges and copper(II) complexes, have been synthesized and characterized, revealing unique physicochemical properties and crystal structures. These compounds demonstrate the versatility of benzimidazole derivatives in forming complex structures with potential applications in material science and coordination chemistry (Jia‐cheng Liu et al., 1999).
Photocatalytic Properties
- Coordination complexes based on flexible dicarboxylate and benzimidazole derivatives have been prepared, showing significant photocatalytic properties in the degradation of organic dyes. This suggests potential environmental applications in water purification and treatment processes (Lu Lu et al., 2021).
Mesomorphic Behavior and Photoluminescence
- New mesogens containing benzimidazole units and 1,3,4-oxadiazole fluorophores have been synthesized, displaying cholesteric and nematic/smectic A mesophases. Their photoluminescent properties suggest applications in advanced display technologies and optical materials (Jie Han et al., 2010).
Fungicidal Activity
- Oxime ether derivatives containing benzimidazole groups have been studied for their fungicidal activities against specific pathogens, indicating the potential for these compounds in agricultural applications and plant protection (Kunzhi Lv et al., 2015).
Polymerization and Material Science
- The polymerization of liquid crystalline monomers containing benzimidazole derivatives has been investigated, leading to the formation of ordered nematic LC polymer networks. This research has implications for the development of new materials with specific optical and mechanical properties (H. Andersson et al., 1996).
Properties
IUPAC Name |
1-[(4-chlorophenyl)methoxy]-2-(4-methoxyphenyl)benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17ClN2O2/c1-25-18-12-8-16(9-13-18)21-23-19-4-2-3-5-20(19)24(21)26-14-15-6-10-17(22)11-7-15/h2-13H,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCFDELSFKXFTBV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NC3=CC=CC=C3N2OCC4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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